Cas no 61152-62-3 (4-(3,4-Dihydroxyphenyl)butan-2-one)

4-(3,4-Dihydroxyphenyl)butan-2-one structure

61152-62-3 structure

Product Name:4-(3,4-Dihydroxyphenyl)butan-2-one

CAS No:61152-62-3

Molecular Formula:C₁₀H₁₂O₃

Molecular Weight:180.20048

CID:836853

PubChem ID:10197947

4-(3,4-Dihydroxyphenyl)butan-2-one Properties

Names and Identifiers

- 4-(3,4-Dihydroxyphenyl)butan-2-one
- 4-(3,4-Dihydroxyphenyl)-2-butanone
- [ "" ]
- HY-N1872
- 61152-62-3
- EN300-1599496
- AKOS014313505
- QIZQZQCADPIVCI-UHFFFAOYSA-N
- BDBM50575501
- DTXSID50436633
- CS-0017757
- 4-(3,4-Dihydroxyphenyl)-2-butane
- 4-(3,4-dihydroxyphenyl)butan-2-one
- CHEMBL4877565
- 4-(3,4-dihydroxyphenyl)-butan-2-one
- FS-8872
- DA-60292
- SCHEMBL1260798
- +Expand
- MDL： MFCD19440995
- InChIKey： QIZQZQCADPIVCI-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H12O3/c1-7(11)2-3-8-4-5-9(12)10(13)6-8/h4-6,12-13H,2-3H2,1H3
- SMILES： CC(=O)CCC1=CC(=C(C=C1)O)O

Computed Properties

Exact Mass: 180.07900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 180.078644241g/mol
Heavy Atom Count: 13
Complexity: 179
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.4
Topological Polar Surface Area: 57.5Å²

Experimental Properties

LogP: 1.61940
PSA: 57.53000
Boiling Point: 349.4±27.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.8 mmHg at 25°C
Flash Point: 179.3±20.2 °C
Color/Form: Oil
Density: 1.2±0.1 g/cm3

4-(3,4-Dihydroxyphenyl)butan-2-one Security Information

Safety Instruction： H303+H313+H333
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Store at 4 ℃, better at -4 ℃

4-(3,4-Dihydroxyphenyl)butan-2-one Customs Data

HS CODE：2914501900
Customs Data：

China Customs Code:
2914501900

Overview:

2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-(3,4-Dihydroxyphenyl)butan-2-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG74755-5mg	4-(3,4-Dihydroxyphenyl)-2-Butanone	61152-62-3	96.5%	5mg	$385.00	2024-04-19
Alichem	A019121374-1g	4-(3,4-Dihydroxyphenyl)-2-Butanone	61152-62-3	95%	1g	$653.12	2023-09-01
Ambeed	A213435-1g	4-(3,4-Dihydroxyphenyl)-2-Butanone	61152-62-3	98+%	1g	$1316.0
Enamine	EN300-1599496-0.05g	4-(3,4-dihydroxyphenyl)butan-2-one	61152-62-3		0.05g	$864.0
TargetMol Chemicals	TN3002-5 mg	4-(3,4-Dihydroxyphenyl)-2-butanone	61152-62-3	98%	5mg	￥ 2,140
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1087597-1g	4-(3,4-Dihydroxyphenyl)butan-2-one	61152-62-3	98%	1g	￥13337.00
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3002-1 mg	4-(3,4-Dihydroxyphenyl)-2-butanone	61152-62-3		1mg	￥1635.00	2022-04-26

4-(3,4-Dihydroxyphenyl)butan-2-one Suppliers

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:61152-62-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:61152-62-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4-(3,4-Dihydroxyphenyl)butan-2-one Related Literature

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3. First structural characterization of an eight-coordinate cobalt(II) complex containing five-membered chelate rings: evidence for d-orbital ς-stabilization energy favoring eight- over six-coordination at cobalt(II) ions

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4. A multi-purpose microfluidic perfusion system with combinatorial choice of inputs, mixtures, gradient patterns, and flow rates†

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5. Recent progress in selenite and tellurite based SHG materials

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7. Towards continuous processes for the synthesis of precursors of amorphous Si/B/N/C ceramics†‡

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8. Development and evaluation of UHMWPE/woven fabric composite microfiltration membranes via thermally induced phase separation

Junrong Yu,Yan Wang,Jing Zhu,Zuming Hu RSC Adv., 2016,6, 90701-90710
9. Front cover

Chem. Soc. Rev., 2014,43, 3207-3207
10. A stronger acceptor decreases the rates of charge transfer: ultrafast dynamics and on/off switching of charge separation in organometallic donor–bridge–acceptor systems†

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:61152-62-3)4-(3,4-Dihydroxyphenyl)butan-2-one

Purity:99%

Quantity:1g

Price($):1184.0